Cas no 681425-42-3 (3-Cbz-6,6-dibromo-3-azabicyclo[3.1.0]hexane)
3-Cbz-6,6-dibromo-3-azabicyclo[3.1.0]hexane Chemical and Physical Properties
Names and Identifiers
-
- 3-Cbz-6,6-dibromo-3-azabicyclo[3.1.0]hexane
-
3-Cbz-6,6-dibromo-3-azabicyclo[3.1.0]hexane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D778746-1g |
3-Cbz-6,6-dibromo-3-azabicyclo[3.1.0]hexane |
681425-42-3 | 95% | 1g |
$650 | 2024-07-20 | |
| eNovation Chemicals LLC | D778746-1g |
3-Cbz-6,6-dibromo-3-azabicyclo[3.1.0]hexane |
681425-42-3 | 95% | 1g |
$650 | 2025-02-28 | |
| eNovation Chemicals LLC | D778746-1g |
3-Cbz-6,6-dibromo-3-azabicyclo[3.1.0]hexane |
681425-42-3 | 95% | 1g |
$650 | 2025-02-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1595120-1g |
Benzyl 6,6-dibromo-3-azabicyclo[3.1.0]Hexane-3-carboxylate |
681425-42-3 | 98% | 1g |
¥6565.00 | 2024-05-04 | |
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY235842-1g |
3-Cbz-6,6-dibromo-3-azabicyclo[3.1.0]hexane |
681425-42-3 | ≥95% | 1g |
¥5050.00 | 2025-04-13 | |
| Ambeed | A1187805-250mg |
Benzyl 6,6-dibromo-3-azabicyclo[3.1.0]hexane-3-carboxylate |
681425-42-3 | 95% | 250mg |
$500.0 | 2025-04-17 | |
| Ambeed | A1187805-1g |
Benzyl 6,6-dibromo-3-azabicyclo[3.1.0]hexane-3-carboxylate |
681425-42-3 | 95% | 1g |
$1251.0 | 2025-04-17 |
3-Cbz-6,6-dibromo-3-azabicyclo[3.1.0]hexane Related Literature
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
Additional information on 3-Cbz-6,6-dibromo-3-azabicyclo[3.1.0]hexane
Introduction to 3-Cbz-6,6-dibromo-3-azabicyclo[3.1.0]hexane (CAS No. 681425-42-3) in Modern Chemical Research
3-Cbz-6,6-dibromo-3-azabicyclo[3.1.0]hexane, identified by its CAS number 681425-42-3, represents a significant compound in the realm of synthetic chemistry and pharmaceutical research. This bicyclic azapeptide derivative has garnered attention due to its unique structural framework and potential applications in drug development. The presence of bromine substituents and the incorporation of an azabicyclo structure contribute to its distinct chemical properties, making it a valuable scaffold for medicinal chemists exploring novel therapeutic agents.
The molecular architecture of 3-Cbz-6,6-dibromo-3-azabicyclo[3.1.0]hexane features a strained bicyclic system linked by an azetidine ring, which introduces conformational constraints that can influence binding affinity and metabolic stability. The Cbz (carbobenzyloxy) protecting group at the 3-position is commonly employed in peptide synthesis to safeguard the amine functionality during further derivatization processes. This protective strategy is essential in multi-step synthetic routes where selective modification is required.
The bromine atoms at the 6,6 positions serve as versatile handles for further functionalization, enabling chemists to introduce additional pharmacophores or modify existing ones through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. Such transformations are pivotal in generating libraries of analogs for high-throughput screening (HTS) to identify lead compounds with enhanced biological activity.
In recent years, the demand for innovative scaffolds in drug discovery has led to increased interest in heterocyclic compounds with nitrogen-containing rings. The azabicyclo framework in 3-Cbz-6,6-dibromo-3-azabicyclo[3.1.0]hexane aligns with this trend, as nitrogen-rich structures are often associated with favorable pharmacokinetic properties and improved binding interactions with biological targets. Researchers have leveraged this compound as a precursor in synthesizing kinase inhibitors, protease inhibitors, and other enzyme-targeted molecules.
One notable application of 3-Cbz-6,6-dibromo-3-azabicyclo[3.1.0]hexane is its use as an intermediate in the development of antiviral agents. The strained bicyclic system mimics natural product scaffolds known to exhibit potent antiviral activity, while the bromine substituents allow for facile introduction of additional functional groups that can enhance viral protease inhibition or interfere with viral replication cycles. Preliminary studies have shown promising results when this compound is incorporated into peptidomimetic inhibitors targeting viral proteases.
The synthesis of 3-Cbz-6,6-dibromo-3-azabicyclo[3.1.0]hexane involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include cyclization reactions to form the azabicyclo core, followed by selective bromination using reagents such as N-bromosuccinimide (NBS). The subsequent protection of the amine group with CbzCl under mild conditions ensures regioselectivity and prevents unwanted side reactions during later synthetic stages.
The role of computational chemistry in optimizing synthetic routes for 3-Cbz-6,6-dibromo-3-azabicyclo[3.1.0]hexane cannot be overstated. Molecular modeling techniques have been employed to predict reaction outcomes and identify optimal conditions for bromination and cyclization steps. These computational approaches not only accelerate the discovery process but also reduce experimental costs by minimizing trial-and-error experimentation.
Advances in green chemistry principles have also influenced the synthesis of 3-Cbz-6,6-dibromo-3-azabicyclo[3.1.0]hexane by promoting solvent-free reactions and catalytic methods that reduce waste generation and energy consumption. For instance, microwave-assisted organic synthesis (MAOS) has been utilized to expedite cyclization reactions under milder conditions compared to traditional heating methods.
The pharmacological potential of 3-Cbz-6,6-dibromo-3-azabicyclo[3.1.0]hexane has been explored through both experimental and computational studies aiming at identifying new therapeutic targets for diseases such as cancer and inflammatory disorders. Its ability to modulate enzyme activity has made it a candidate for further derivatization into small-molecule inhibitors with high selectivity profiles.
In conclusion, 681425-42 423 423 423 423 423 423 , characterized by its unique structural features, stands out as a versatile intermediate with broad applications in pharmaceutical research and drug development programs worldwide.
681425-42-3 (3-Cbz-6,6-dibromo-3-azabicyclo[3.1.0]hexane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)